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Compound of Interest

Compound Name: Corollin

Cat. No.: B157692

The term "corollin" is associated with multiple, chemically distinct compounds, making it
impossible to provide a single, accurate synthesis protocol for laboratory use without further
clarification. Initial research has identified several different molecules referred to as "corollin®
or similar-sounding names, each with a unique structure and origin. This ambiguity means that
a detailed application note and protocol as requested cannot be generated at this time.

The compounds identified include:
e Corollin (PubChem CID: 182708): A molecule with the chemical formula C1sH21N3015.[1][2]

o Corylin: A flavonoid phytochemical found in the nuts of Psoralea corylifolia, noted for its anti-
inflammatory, antioxidant, and antitumor activities.[3]

o Corynoline: A benzophenanthridine alkaloid isolated from the aerial parts of Corydalis incisa,
which exhibits antineoplastic and hepatoprotective activity.[4]

o Corallocin A: A terpene lactone.[5]

o Corrole: A class of porphyrinoid ligands. It is possible that "corollin” was a misspelling of
“corrole.”

Given the disparate nature of these molecules, a general synthesis protocol would be
scientifically invalid. The synthesis of a flavonoid like corylin, an alkaloid like corynoline, or a
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complex macrocycle like a corrole would involve entirely different starting materials, reaction
conditions, and purification techniques.

To proceed with generating a detailed and accurate synthesis protocol, clarification is required
from the user to specify which "corollin” or related compound is of interest. Once the target
molecule is identified, a comprehensive protocol including data presentation, experimental
methodologies, and visualizations of relevant pathways can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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